Cas no 194017-69-1 (4-(Pyridin-2-yloxy)benzaldehyde)

• Product Name: 4-(Pyridin-2-yloxy)benzaldehyde
• CAS No: 194017-69-1
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD08435899
• CID: 133587
• PubChem ID: 3755292
• Update Time: 2025-07-22

4-(Pyridin-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yloxy)benzaldehyde
• 4-(Pyrid-2-yloxy)benzaldehyde
• 4-pyridin-2-yloxybenzaldehyde
• Benzaldehyde,4-(2-pyridinyloxy)-
• 2-(4-Formylphenoxy)pyridine
• 4-(2-Pyridyloxy)benzaldehyde
• 4-(2-Pyridinyloxy)-benzaldehyde
• F2167-7137
• PS-11220
• 194017-69-1
• 4-(pyridin-2-yloxy)-benzaldehyde
• 4-[(Pyridin-2-yl)oxy]benzaldehyde
• FT-0643820
• DPRZACGKYIDYCK-UHFFFAOYSA-N
• A813688
• AKOS006230745
• (4-(2-pyridyloxy)phenyl)formaldehyde
• CS-0073746
• MFCD08435899
• SB52979
• DTXSID10395979
• C78018
• SCHEMBL510396
• 4-(Pyridin-2-yloxy)benzaldehyde 97%
• 4-[(Pyridin-2-yl)oxy]benzaldehyde 97+%
• DB-044843

• MDL： MFCD08435899
• Inchi： 1S/C12H9NO2/c14-9-10-4-6-11(7-5-10)15-12-3-1-2-8-13-12/h1-9H
• InChI Key： DPRZACGKYIDYCK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Density: 1.207
• Melting Point: 45 °C
• Boiling Point: 344.8°Cat760mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.614
• PSA: 39.19000
• LogP: 2.68640

4-(Pyridin-2-yloxy)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：